methyl [4-({[(4-methoxybenzyl)amino]carbonothioyl}amino)phenyl]acetate

• IUPAC Name: methyl 2-[4-[(4-methoxyphenyl)methylcarbamothioylamino]phenyl]acetate
• InChI: InChI=1S/C18H20N2O3S/c1-22-16-9-5-14(6-10-16)12-19-18(24)20-15-7-3-13(4-8-15)11-17(21)23-2/h3-10H,11-12H2,1-2H3,(H2,19,20,24)
• InChI Key: CCGRVBUPSPJKGA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=S)NC2=CC=C(C=C2)CC(=O)OC
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

Methyl [4-({[(4-methoxybenzyl)amino]carbonothioyl}amino)phenyl]acetate, commonly known as MMB-FUBINACA, is a synthetic cannabinoid that belongs to the indazole family. It is a potent agonist of the CB1 receptor and has been found to have several applications in scientific research.

Mechanism of Action

MMB-FUBINACA exerts its effects on the CB1 receptor by binding to it and activating it. This leads to the release of neurotransmitters such as dopamine and serotonin, which are responsible for the psychoactive effects of the drug. MMB-FUBINACA has been found to have a higher binding affinity for the CB1 receptor than THC, which may explain its potent effects.
Biochemical and Physiological Effects:
MMB-FUBINACA has been found to have several biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been found to impair memory and learning, as well as motor coordination. These effects are similar to those of THC, but MMB-FUBINACA has been found to be more potent.

Advantages and Limitations for Lab Experiments

One of the advantages of using MMB-FUBINACA in lab experiments is its potency and high binding affinity for the CB1 receptor. This makes it a useful tool for studying the effects of synthetic cannabinoids on the central nervous system. However, one of the limitations of using MMB-FUBINACA is its potential for abuse and addiction, which may limit its use in certain research settings.

Future Directions

There are several future directions for research on MMB-FUBINACA. One area of research could focus on the development of new synthetic cannabinoids that have similar effects to MMB-FUBINACA but with fewer side effects. Another area of research could focus on the potential therapeutic applications of synthetic cannabinoids, including their use in the treatment of pain, anxiety, and other conditions. Additionally, more research is needed to understand the long-term effects of synthetic cannabinoids on the brain and body, as well as their potential for abuse and addiction.

Synthesis Methods

The synthesis of MMB-FUBINACA involves the reaction of 4-methoxybenzylamine with 4-cyanobenzothioic acid to form an intermediate product. The intermediate product is then reacted with 4-fluorobenzyl chloride and methyl 2-bromoacetate to produce MMB-FUBINACA. The synthesis method has been described in detail in several scientific publications.

Scientific Research Applications

MMB-FUBINACA has been used in several scientific research studies to investigate the effects of synthetic cannabinoids on the CB1 receptor. It has been found to be a potent agonist of the CB1 receptor, with a binding affinity that is higher than that of THC. MMB-FUBINACA has also been used to study the effects of synthetic cannabinoids on the central nervous system, including their effects on memory, learning, and motor coordination.